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Compound of Interest

Compound Name: Adipic acid-13C2

Cat. No.: B160230

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical reagents is paramount. This document provides essential safety and
logistical information for the proper disposal of Adipic Acid-13C2, a stable, isotopically labeled
compound. Adherence to these procedures is critical for maintaining a safe laboratory
environment and ensuring regulatory compliance.

Safety and Handling

Adipic Acid, including its isotopically labeled forms, is classified as a hazardous substance that
can cause serious eye damage.[1][2] It may also cause skin and respiratory irritation.[3]
Furthermore, adipic acid dust can form explosive mixtures with air.[4] Therefore, appropriate
personal protective equipment (PPE) must be worn at all times when handling this compound.
This includes eye and face protection, protective gloves, and a lab coat.[2][5] Work should be
conducted in a well-ventilated area, and measures should be taken to avoid dust formation.[2]

[5]

Quantitative Data

The following tables summarize the key physical and chemical properties of adipic acid.

Table 1: Physical and Chemical Properties
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Property Value

Molecular Formula CéH1004

Molecular Weight 146.14 g/mol

Appearance White crystalline solid[1][6]
Melting Point 152.1 °C[1]

Boiling Point 337.5°C at 101.3 kPa[1]
Water Solubility 1.9 g/100 mL at 20°C[7]
pKax 441

pKaz 541

Source: Chemcess, ChemicalBook

Table 2: Environmental Fate

Factor Observation

Biodegradability Readily biodegradable[3]
Bioaccumulation Not expected to bioaccumulate[3]
Mobility in Soll Expected to have very high mobility[3]

Source: Santos

Disposal Procedures for Adipic Acid-*3Cz

Since 13C is a stable, non-radioactive isotope, Adipic Acid-13C: is not considered radioactive
waste. Therefore, no special precautions beyond those for standard adipic acid are required for
its disposal.[8][9] The primary methods for disposal are incineration or landfill, handled by a
licensed professional waste disposal service.

Step-by-Step Disposal Protocol:
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» Waste Identification and Segregation:
o Label a dedicated, sealable waste container clearly as "Adipic Acid-*3C2 Waste."
o Ensure the container is made of a compatible material (e.g., high-density polyethylene).

o Do not mix with other chemical waste unless explicitly permitted by your institution's
environmental health and safety (EHS) office.

e Collection of Waste:

o For solid waste (e.g., unused reagent, contaminated lab consumables), carefully place it
into the designated waste container, minimizing dust generation.

o For solutions, depending on local regulations, they may need to be collected in a separate,
sealed container labeled with the contents and concentration. Do not pour down the drain.

[11[6]
o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

o Ensure the storage area is clearly marked as a chemical waste accumulation area.
e Arranging for Disposal:

o Contact your institution's EHS office or a licensed professional waste disposal service to
arrange for pickup and disposal.[6][7]

o Provide them with the Safety Data Sheet (SDS) for adipic acid and inform them that it is a
non-radioactive, 3C-labeled compound.

o Documentation:

o Maintain a record of the amount of Adipic Acid-13C2 waste generated and the date of
disposal, following your institution's and local regulatory requirements.
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Accidental Release Measures

In the event of a spill, the following steps should be taken:

Evacuate non-essential personnel from the immediate area.
» Ventilate the area.
o Wear appropriate PPE, including respiratory protection if dust is generated.

o Contain the spill. For solid spills, sweep up the material and place it in a suitable, closed
container for disposal.[1] Avoid generating dust.

o Clean the spill area thoroughly with a suitable solvent (e.g., water), and collect the cleaning
materials for disposal as chemical waste.

¢ Prevent the spilled material from entering drains or waterways.[2][6]

Disposal Workflow Diagram
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Step 1: Identify & Segregate Waste
Label a dedicated, sealed container for Adipic Acid-*3C2 waste.

:

Step 2: Collect Waste
Place solids and contaminated materials into the container, minimizing dust.
Collect solutions separately if required.

i

Step 3: Store Waste Securely
Store the sealed container in a cool, dry, ventilated area.

:

Step 4: Arrange for Professional Disposal
Contact your EHS office or a licensed waste disposal service.

i

Step 5: Document Disposal
Maintain records as per institutional and local regulations.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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